Cas no 89598-53-8 (3-Oxabicyclo[3.1.0]hexane-6-carboxamide)

3-Oxabicyclo[3.1.0]hexane-6-carboxamide is a bicyclic organic compound featuring a fused oxirane and cyclopentane ring system with a carboxamide functional group. Its rigid, strained structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules with enhanced stereochemical control. The oxabicyclo scaffold offers unique reactivity, enabling selective functionalization for targeted applications. The carboxamide group further enhances its utility as a precursor for amide coupling or hydrogen-bonding interactions in drug development. This compound is particularly useful in medicinal chemistry for probing enzyme inhibition or modulating physicochemical properties of lead compounds. Its stability and synthetic versatility make it a practical building block for research and industrial applications.

3-Oxabicyclo[3.1.0]hexane-6-carboxamide structure

89598-53-8 structure

Product Name:3-Oxabicyclo[3.1.0]hexane-6-carboxamide

CAS No:89598-53-8

MF:C₆H₉NO₂

MW:127.141161680222

CID:4718924

Update Time:2025-05-23

3-Oxabicyclo[3.1.0]hexane-6-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-Oxabicyclo[3.1.0]hexane-6-carboxamide
- Inchi： 1S/C6H9NO2/c7-6(8)5-3-1-9-2-4(3)5/h3-5H,1-2H2,(H2,7,8)
- InChI Key： STUJSRPTCYKPFD-UHFFFAOYSA-N
- SMILES： O=C(C1C2C1COC2)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 147
Topological Polar Surface Area: 52.3

3-Oxabicyclo[3.1.0]hexane-6-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449039666-1g	3-Oxabicyclo[3.1.0]hexane-6-carboxamide	89598-53-8	97%	1g	$1343.58	2023-08-31
Chemenu	CM528237-1g	3-Oxabicyclo[3.1.0]hexane-6-carboxamide	89598-53-8	97%	1g	$1122	2024-07-21
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC12919-5g	3-oxabicyclo[3.1.0]hexane-6-carboxamide	89598-53-8	95%	5g	$2600	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1748069-1g	3-Oxabicyclo[3.1.0]hexane-6-carboxamide	89598-53-8	98%	1g	￥9500.00	2024-04-26
Crysdot LLC	CD11025845-1g	3-Oxabicyclo[3.1.0]hexane-6-carboxamide	89598-53-8	97%	1g	$1292	2024-07-18

3-Oxabicyclo[3.1.0]hexane-6-carboxamide Related Literature

1. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
4. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
5. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147

Related Categories

Additional information on 3-Oxabicyclo[3.1.0]hexane-6-carboxamide

3-Oxabicyclo[3.1.0]hexane-6-carboxamide (CAS No: 89598-53-8)

The compound 3-Oxabicyclo[3.1.0]hexane-6-carboxamide, identified by the CAS registry number 89598-53-8, is a unique bicyclic amide with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, which are known for their rigid structures and diverse functionalities, making them valuable in drug design and material science.

The structure of 3-Oxabicyclo[3.1.0]hexane consists of a six-membered ring system with an oxygen atom at the 3-position, creating a fused bicyclic framework. The carboxamide group at the 6-position introduces additional functional diversity, enabling this compound to participate in various chemical reactions and interactions. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the development of bioactive molecules.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-Oxabicyclo[3.1.0]hexane-6-carboxamide. Researchers have employed catalytic asymmetric synthesis to construct this compound with high enantioselectivity, which is crucial for its application in chiral drug discovery. The use of transition metal catalysts, such as palladium and rhodium complexes, has significantly improved the yield and purity of this compound.

In terms of applications, 3-Oxabicyclo[3.1.0]hexane-6-carboxamide has shown promise in the field of medicinal chemistry as a potential lead compound for treating various diseases, including cancer and neurodegenerative disorders. Its rigid bicyclic structure provides stability and enhances bioavailability, making it an attractive candidate for drug development.

Moreover, this compound has been explored as a component in advanced materials, such as high-performance polymers and nanomaterials, due to its ability to form strong intermolecular interactions through its amide group.

The growing interest in sustainable chemistry has also led to investigations into the eco-friendly synthesis and application of 3-Oxabicyclo[3.1.0]hexane-6-carboxamide. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during synthesis, are being increasingly adopted to produce this compound on an industrial scale.

In conclusion, 3-Oxabicyclo[3.1.0]hexane-6-carboxamide (CAS No: 89598-53-8) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines.